2-(4-biphenylyl)-2-oxoethyl 4-[(4-nitrophenyl)amino]-4-oxobutanoate

• IUPAC Name: [2-oxo-2-(4-phenylphenyl)ethyl] 4-(4-nitroanilino)-4-oxobutanoate
• InChI: InChI=1S/C24H20N2O6/c27-22(19-8-6-18(7-9-19)17-4-2-1-3-5-17)16-32-24(29)15-14-23(28)25-20-10-12-21(13-11-20)26(30)31/h1-13H,14-16H2,(H,25,28)
• InChI Key: XEMPOCOPMNXLKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)COC(=O)CCC(=O)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C24H20N2O6
• Molecular Weight: 432.4 g/mol

Description

The compound “2-(4-biphenylyl)-2-oxoethyl 4-[(4-nitrophenyl)amino]-4-oxobutanoate” is an organic compound containing multiple functional groups, including a biphenyl group, a nitro group, and an ester group. These functional groups could potentially give the compound interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the biphenyl group could potentially give the molecule a planar structure, while the nitro group could introduce some polarity.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. The nitro group could potentially undergo reduction reactions, while the ester group could be hydrolyzed.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the nitro group could make the compound more reactive, while the biphenyl group could influence its solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and toxicity. The presence of the nitro group could potentially make the compound explosive under certain conditions.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in the development of new drugs or materials. Additionally, research could be conducted to optimize its synthesis and to better understand its reactivity.